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Compound of Interest

Compound Name: N-4-Boc-aminocyclohexanone

Cat. No.: B052298 Get Quote

Technical Guide: Storage and Handling of N-4-
Boc-aminocyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the recommended storage and handling

procedures for N-4-Boc-aminocyclohexanone, a key intermediate in pharmaceutical

development and organic synthesis. Adherence to these guidelines is crucial for maintaining

the compound's integrity, ensuring experimental reproducibility, and promoting laboratory

safety.

Compound Properties and Specifications
N-4-Boc-aminocyclohexanone, also known as tert-butyl (4-oxocyclohexyl)carbamate, is a

versatile building block in medicinal chemistry, particularly in the development of novel

therapeutics.[1] Its stability and reactivity are largely dictated by the presence of the Boc-

protecting group on the amine and the cyclohexanone ring.[1]
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Property Value

CAS Number 179321-49-4

Molecular Formula C₁₁H₁₉NO₃

Molecular Weight 213.27 g/mol

Appearance
White to off-white solid, powder, or crystalline

powder[1]

Melting Point 114-118 °C

Solubility Soluble in methanol

Storage Temperature 2-8 °C[2]

Storage Recommendations
Proper storage is essential to prevent degradation and maintain the quality of N-4-Boc-
aminocyclohexanone.

Temperature and Environment
The recommended storage temperature for N-4-Boc-aminocyclohexanone is between 2°C

and 8°C.[2] It should be stored in a dry, well-ventilated place. As amines can be hygroscopic, it

is crucial to protect the compound from moisture.

Container Specifications
To prevent contamination and degradation, the choice of container is important.

Container Material Recommendation

Primary Containers

High-density polyethylene (HDPE) or glass

bottles are recommended. For long-term

storage, amber glass vials are preferable to

protect against potential light sensitivity.

Container Closure
Containers should have tightly sealed caps to

prevent exposure to air and moisture.
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Stability and Incompatibility
Chemical Stability
The Boc (tert-butoxycarbonyl) protecting group is known to be stable under basic and

nucleophilic conditions, as well as during catalytic hydrogenation. However, it is labile to acidic

conditions and will be cleaved by strong acids such as trifluoroacetic acid (TFA) or hydrochloric

acid (HCl). The ketone functional group is generally stable but may be susceptible to reactions

under certain conditions. While specific long-term quantitative stability data for N-4-Boc-
aminocyclohexanone is not readily available in the literature, proper storage at the

recommended temperature and protection from moisture and strong acids will ensure its

stability.

Incompatible Materials
To prevent unintended reactions and degradation, avoid storing N-4-Boc-
aminocyclohexanone with the following:

Strong Oxidizing Agents: May react with the amine or ketone functional groups.

Strong Acids: Will lead to the cleavage of the Boc protecting group.

Handling Procedures and Personal Protective
Equipment (PPE)
Safe handling practices are paramount to minimize exposure and ensure the well-being of

laboratory personnel.

Engineering Controls
Ventilation: Always handle N-4-Boc-aminocyclohexanone in a well-ventilated area. For

procedures that may generate dust or aerosols, a chemical fume hood is required.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with this compound.
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PPE Type Specification

Eye and Face Protection
Chemical safety goggles or a face shield should

be worn to protect against splashes.[3]

Skin Protection
A lab coat or chemical-resistant apron is

necessary.[3]

Hand Protection

Chemical-resistant gloves, such as nitrile or

neoprene, are required to prevent skin contact.

[3]

Respiratory Protection

In cases of inadequate ventilation or when

handling large quantities, a NIOSH-approved

respirator with an organic vapor cartridge should

be used.[3]

General Handling Workflow
The following diagram illustrates the general workflow for handling N-4-Boc-
aminocyclohexanone in a laboratory setting.
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Caption: General workflow for handling N-4-Boc-aminocyclohexanone.

Experimental Protocol: Reductive Amination
Reductive amination is a common and important reaction for N-4-Boc-aminocyclohexanone,

converting the ketone to a secondary amine. The following is a representative protocol.

Materials and Reagents
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N-4-Boc-aminocyclohexanone

Primary amine (e.g., benzylamine)

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Anhydrous dichloromethane (DCM)

Glacial acetic acid

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Ethyl acetate and hexanes for elution

Procedure
Dissolution: Dissolve N-4-Boc-aminocyclohexanone (1.0 eq) in anhydrous DCM in a

round-bottom flask equipped with a magnetic stir bar.

Amine Addition: Add the primary amine (1.1 eq) to the solution via syringe.

Iminium Ion Formation: Add glacial acetic acid (1.2 eq) to the reaction mixture and stir at

room temperature for 30-60 minutes.

Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq) in portions to the stirring

solution.

Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-

layer chromatography (TLC).

Workup: Once the reaction is complete, carefully quench by the slow addition of saturated

sodium bicarbonate solution. Transfer the mixture to a separatory funnel and separate the

organic layer.
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Extraction: Extract the aqueous layer with DCM. Combine the organic layers and wash with

brine.

Drying and Concentration: Dry the combined organic layer over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel.

Experimental Workflow Diagram
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Caption: Workflow for the reductive amination of N-4-Boc-aminocyclohexanone.

Disposal
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All waste materials containing N-4-Boc-aminocyclohexanone should be treated as chemical

waste. Dispose of the compound and any contaminated materials in accordance with local,

state, and federal regulations. It is classified as hazardous to the aquatic environment, and

release into the environment should be avoided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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